3-isopropyl-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- Its chemical structure consists of a thieno[3,2-d]pyrimidine core (a thiophene-fused pyrimidine) with an isopropyl group at position 3 and a 4-methoxyphenyl group at position 7.
- This compound exhibits interesting pharmacological properties and has been studied for its potential applications.
3-isopropyl-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one: is a heterocyclic compound with a fused thieno[3,2-d]pyrimidine ring system.
Preparation Methods
Synthetic Routes:
Industrial Production Methods:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism of action is context-dependent and may vary based on specific applications.
- Molecular targets and pathways need further investigation.
Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s properties and applications are an active area of research, and ongoing studies may reveal additional insights.
Properties
Molecular Formula |
C16H16N2O2S |
---|---|
Molecular Weight |
300.4 g/mol |
IUPAC Name |
7-(4-methoxyphenyl)-3-propan-2-ylthieno[3,2-d]pyrimidin-4-one |
InChI |
InChI=1S/C16H16N2O2S/c1-10(2)18-9-17-14-13(8-21-15(14)16(18)19)11-4-6-12(20-3)7-5-11/h4-10H,1-3H3 |
InChI Key |
NVWMQSBOKQTGLZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C=NC2=C(C1=O)SC=C2C3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.